Cas no 160627-05-4 (Cyclopenta[b]pyrrole-4,6(1H,5H)-dione,2,3-dimethyl-)

• Product name: Cyclopenta[b]pyrrole-4,6(1H,5H)-dione,2,3-dimethyl-
• CAS No: 160627-05-4
• MF: C₉H₉NO₂
• MW: 163.17326
• CID: 109544
• PubChem ID: 45115957

Cyclopenta[b]pyrrole-4,6(1H,5H)-dione,2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole-4,6(1H,5H)-dione,2,3-dimethyl-
• Cyclopenta[b]pyrrole-4,6(1H,5H)-dione, 2,3-dimethyl- (9CI)
• 160627-05-4
• 2,3-Dimethylcyclopenta[b]pyrrole-4,6(1H,5H)-dione

• Inchi： InChI=1S/C9H9NO2/c1-4-5(2)10-9-7(12)3-6(11)8(4)9/h10H,3H2,1-2H3
• InChI Key： JMKQZZHGDWXRQB-UHFFFAOYSA-N
• SMILES： CC1NC2C(CC(=O)C=2C=1C)=O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 49.93